![molecular formula C11H12Cl3NO B7575167 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide](/img/structure/B7575167.png)
2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide, also known as clofibric acid, is a chemical compound that has been widely used in scientific research due to its ability to activate peroxisome proliferator-activated receptor alpha (PPARα). PPARα is a transcription factor that plays a crucial role in regulating lipid metabolism and energy homeostasis.
Mechanism of Action
Clofibric acid activates PPARα by binding to its ligand-binding domain. This leads to a conformational change in the receptor, allowing it to heterodimerize with retinoid X receptor (RXR) and bind to specific DNA sequences called peroxisome proliferator response elements (PPREs). This results in the activation of genes involved in fatty acid oxidation and energy metabolism.
Biochemical and Physiological Effects:
Clofibric acid has been shown to increase the expression of genes involved in fatty acid oxidation, such as acyl-CoA oxidase and carnitine palmitoyltransferase-1. It also decreases the expression of genes involved in fatty acid synthesis, such as acetyl-CoA carboxylase and fatty acid synthase. Clofibric acid has been shown to improve insulin sensitivity, reduce inflammation, and decrease atherosclerosis in animal models.
Advantages and Limitations for Lab Experiments
Clofibric acid is a potent and selective activator of PPARα, making it a useful tool for studying the role of PPARα in lipid metabolism and energy homeostasis. However, it has been shown to have off-target effects on other nuclear receptors, such as PPARγ and PPARδ. Additionally, 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide acid has poor solubility in water and requires the use of organic solvents for in vitro experiments.
Future Directions
There are several future directions for research on 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide acid. One area of interest is the development of more selective PPARα agonists with fewer off-target effects. Another area of interest is the investigation of the effects of PPARα activation on other metabolic pathways, such as glucose metabolism and mitochondrial function. Finally, the use of 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide acid in clinical trials to investigate its potential therapeutic benefits in metabolic disorders such as diabetes and dyslipidemia is an area of ongoing research.
Synthesis Methods
Clofibric acid can be synthesized by reacting 2,4-dichlorobenzoyl chloride with N-methylacetamide in the presence of a base such as triethylamine. The resulting product is then treated with thionyl chloride and hydrolyzed with sodium hydroxide to obtain 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide acid.
Scientific Research Applications
Clofibric acid has been extensively used in scientific research to study the role of PPARα in lipid metabolism and energy homeostasis. It has been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in fatty acid synthesis. Clofibric acid has also been used to investigate the effects of PPARα activation on inflammation, insulin sensitivity, and atherosclerosis.
properties
IUPAC Name |
2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl3NO/c1-7(15(2)11(16)6-12)9-4-3-8(13)5-10(9)14/h3-5,7H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWGFJYYEWSJOFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)Cl)N(C)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]-N-methylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.